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Compound of Interest

Benz[a]anthracene-7-methanol-
13C

Cat. No.: B589468

Compound Name:

An In-depth Technical Guide to the Safe Handling of Benz[a]Janthracene-7-methanol-13C

This guide provides comprehensive safety information for Benz[aJanthracene-7-methanol-
13C (CAS No. 1391054-65-1), a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH).
[1][2] Given the absence of a specific Material Safety Data Sheet (MSDS) for this isotopically
labeled compound, this document derives its recommendations from the safety data of the
parent compounds, Benz[a]anthracene (CAS No. 56-55-3) and Benz[a]anthracene-7-methanol
(CAS No. 16110-13-7).[3][4][5][6] This material is intended for use by researchers, scientists,
and drug development professionals in controlled laboratory settings.

Chemical Identification and Physical Properties

Benz[a]anthracene-7-methanol-13C is the 13C-labeled form of Tetraphen-7-ylmethanol.[1]
Stable isotope-labeled compounds like this are primarily used as internal standards for
guantitative analysis in drug development and environmental monitoring, often utilizing high-
performance liquid chromatography-electrospray ionization-tandem mass spectrometry (HPLC-
ESI-MS/MS).[1][7]

Table 1: Chemical and Physical Data
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Property Value Source

) Benz[a]anthracene-7-
Chemical Name [2]
methanol-13C

Synonyms Tetraphen-7-ylmethanol-13C [1][2]
CAS Number 1391054-65-1 [11[2]
Molecular Formula C183CH140 [2]
Molecular Weight ~259.31 g/mol [2]

Beige Powder Solid (based on
Appearance [8]
parent compound)

_ _ 158 - 161 °C (for
Melting Point [8]
Benz[a]anthracene)

3 , 437.6 °C (for
Boiling Point [8]
Benz[a]anthracene)

Soluble in ethanol, ether,
Solubility acetone, benzene. Low water [6]1[8]

solubility.

Hazard Identification and Classification

The primary hazards are extrapolated from the parent compound, Benz[a]anthracene, which is
a well-documented carcinogen. The introduction of a methanol group and isotopic labeling is
not expected to mitigate these intrinsic hazards.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Carcinogenicity 1B H350: May cause cancer.[5][9]
Hazardous to the Aquatic ) o

) 1 H400: Very toxic to aquatic life.
Environment (Acute)
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment (Chronic) with long lasting effects.[3][5]
Skin Irritation 2 H315: Causes skin irritation.[9]

L H319: Causes serious eye
Eye Irritation 2A o
irritation.[9]

Regulatory Carcinogen Classification:
e |ARC: Group 2B: Possibly carcinogenic to humans (Benz[aJanthracene).[3][9]
o NTP: Reasonably anticipated to be a human carcinogen (Benz[a]anthracene).[3]

The logical workflow for hazard assessment and control is visualized below.

Hazard Identification

H350: May cause cancer H410: Very toxic to aquatic life H315: Causes skin irritation H319: Causes serious eye irritation

1

\Qavent Inhalation %fevent Skin Contact \Prevent Skin Contact Prevent Eye Contact

Required Personal Protective Equipment (PPE) /

NIOSH-approved Respirator Nitrile Gloves Lab Coat Safety Goggles
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Caption: Hazard classification and corresponding required PPE.
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Experimental Protocols: Safe Handling and Use

Due to the carcinogenic nature of this compound, all work must be performed in a designated

area within a certified chemical fume hood to minimize exposure.

Protocol 1: Preparation of Stock Solutions

Designated Work Area: Cordon off a specific area within a chemical fume hood for handling
the solid compound. Cover the work surface with absorbent, plastic-backed paper.

Pre-weighing Preparation: Assemble all necessary equipment (vials, spatulas, solvent,
pipettes) inside the fume hood before opening the primary container.

Personal Protective Equipment (PPE): Don two pairs of nitrile gloves, a lab coat, and
chemical safety goggles. A NIOSH-approved respirator is recommended for handling the
solid.[8]

Weighing: To avoid aerosolizing the powder, do not weigh the material directly on an open
balance. Instead, weigh the sealed container, transfer the approximate amount of solid
needed into a tared vial inside the fume hood, and re-weigh the original container to
determine the amount transferred by difference.

Solubilization: Add the desired solvent to the vial containing the compound. Cap the vial
securely and vortex or sonicate until fully dissolved.

Cleanup: Wipe down all surfaces and equipment within the fume hood with a solvent-
moistened towel (e.g., acetone), followed by soap and water.[10] All disposable materials
(gloves, absorbent paper, wipes) must be collected in a designated hazardous waste bag.

Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,
date, and appropriate hazard pictograms (e.g., health hazard, environmental hazard).

Protocol 2: Spill Response

Evacuate: Alert others in the immediate area and evacuate if the spill is large or outside of a
containment hood.

Isolate: Restrict access to the area. Remove all sources of ignition.[10]
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e Contain (Small Spill in Fume Hood): For a small spill of solid, gently cover with absorbent
paper. Dampen the paper with a suitable solvent like acetone to prevent dust from becoming
airborne.[10]

o Cleanup: Carefully pick up the dampened material with forceps and place it into a sealed,
labeled hazardous waste container.[10]

o Decontaminate: Wipe the spill area with acetone-dampened paper towels, followed by a
thorough wash with soap and water.[10]

o Dispose: All cleanup materials are to be disposed of as hazardous chemical waste.

The overall workflow for safely managing this compound in a laboratory setting is outlined
below.
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Caption: Laboratory workflow for Benz[a]anthracene-7-methanol-13C.

Safety and First Aid Measures

Table 3: Exposure Controls and First Aid
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Exposure Route

Precautionary Action

First Aid Response

Inhalation

Use only in a chemical fume
hood. Avoid breathing dust.[6]

Move person to fresh air. If not
breathing, give artificial
respiration. Consult a

physician.[6]

Skin Contact

Wear protective gloves and
clothing to prevent skin

exposure.[8]

Immediately wash off with
soap and plenty of water while
removing all contaminated

clothing. Consult a physician.

[6](8]

Eye Contact

Wear appropriate protective

eyeglasses or chemical safety

goggles.[8]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Call an ophthalmologist.[3][6]

Ingestion

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and
consult a physician

immediately.[3][6]

Storage and Disposal

Storage:

e Store in a cool, dry, and well-ventilated place.[6]

o Keep the container tightly closed and stored in a locked cabinet or area with restricted

access.[6]

o Keep away from strong oxidizing agents.[3]

Disposal:
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e This material and its container must be disposed of as hazardous waste.[3]

» Do not allow the product to reach the sewage system or any water course, as it is very toxic
to aquatic life.[5]

» Disposal must be in accordance with official local, regional, and national regulations.
Uncleaned containers should be treated as the product itself.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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